molecular formula C12H12O8Zr B8753689 Zirconium acrylate

Zirconium acrylate

Cat. No.: B8753689
M. Wt: 375.44 g/mol
InChI Key: CXNQUHPJUJGOHC-UHFFFAOYSA-J
Attention: For research use only. Not for human or veterinary use.
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Description

Zirconium acrylate is a useful research compound. Its molecular formula is C12H12O8Zr and its molecular weight is 375.44 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12O8Zr

Molecular Weight

375.44 g/mol

IUPAC Name

prop-2-enoate;zirconium(4+)

InChI

InChI=1S/4C3H4O2.Zr/c4*1-2-3(4)5;/h4*2H,1H2,(H,4,5);/q;;;;+4/p-4

InChI Key

CXNQUHPJUJGOHC-UHFFFAOYSA-J

Canonical SMILES

C=CC(=O)[O-].C=CC(=O)[O-].C=CC(=O)[O-].C=CC(=O)[O-].[Zr+4]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Into the flask described hereinabove there were placed 509.3 g of zirconium tetrabutanolate, 498.6 g of diethylene glycol monobutyl ether, and 2.8 g of 4-methoxyphenol. To this mixture there were quickly added in drops using a dropping funnel 382.7 grams of acrylic acid. The temperature thereby increased to 45° C. The product remained liquid and stable so that it could be heated to 90° C. during 30 minutes. The co-product butanol was expelled during 1 hour using vacuum up to 200 mbar.
Quantity
509.3 g
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reactant
Reaction Step One
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498.6 g
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reactant
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2.8 g
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reactant
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382.7 g
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reactant
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0 (± 1) mol
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solvent
Reaction Step Five

Synthesis routes and methods II

Procedure details

Into the flask described hereinabove there were placed 1,021.3 g of zirconium tetrabutylate to which 767.5 grams of acrylic acid were added during 8 minutes at room temperature (25° C.). The procedure was as set forth hereinabove. Owing to the reaction heat, the temperature increased to 35° C. The resultant product was a white, solid substance. The rotary evaporator heating then was switched on and gradually heated to 90° C. At the same time the vacuum was gradually adjusted to 20 mbar. The butanol was thereby expelled yielding a white powder.
Name
zirconium
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0 (± 1) mol
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reactant
Reaction Step One
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767.5 g
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reactant
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[Compound]
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resultant product
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0 (± 1) mol
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